Cas no 946256-23-1 (N-(3,5-dichlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide)

• Product Name: N-(3,5-dichlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide
• CAS No: 946256-23-1
• MF: C₁₈H₁₅Cl₂N₃OS
• MW: 392.302200555801
• CID: 6424024
• PubChem ID: 20931495
• Update Time: 2025-06-30

N-(3,5-dichlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dichlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide
• N-(3,5-dichlorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide
• 946256-23-1
• F2223-0104
• AKOS001949124
• N-(3,5-dichlorophenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide
• Acetamide, N-(3,5-dichlorophenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)thio]-

• Inchi： 1S/C18H15Cl2N3OS/c1-23-16(12-5-3-2-4-6-12)10-21-18(23)25-11-17(24)22-15-8-13(19)7-14(20)9-15/h2-10H,11H2,1H3,(H,22,24)
• InChI Key： JXTFWXBKRWXAKJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC(Cl)=C1)(=O)CSC1N(C)C(C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 391.0312887g/mol
• Monoisotopic Mass: 391.0312887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 12.00±0.70(Predicted)

Additional information on N-(3,5-dichlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide

N-(3,5-dichlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS No. 946256-23-1): An Overview of Its Structure, Properties, and Applications

N-(3,5-dichlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS No. 946256-23-1) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, has garnered significant attention due to its potential therapeutic properties and its role in various biological processes.

The molecular structure of N-(3,5-dichlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide is characterized by a central imidazole ring substituted with a phenyl group and a methyl group. The sulfanylacetamide moiety is attached to the imidazole ring, and the entire structure is further modified by a 3,5-dichlorophenyl group. This intricate arrangement of functional groups contributes to the compound's unique chemical properties and biological activity.

Recent studies have highlighted the potential of N-(3,5-dichlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Moreover, N-(3,5-dichlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

In addition to its therapeutic potential, N-(3,5-dichlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide has also been studied for its role in neuroprotection. Research has shown that this compound can protect neurons from oxidative stress and excitotoxicity, which are major contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are thought to be mediated through the activation of Nrf2, a transcription factor that upregulates antioxidant enzymes.

The pharmacokinetic properties of N-(3,5-dichlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a drug candidate. However, like many compounds in early stages of development, it is important to conduct thorough safety and toxicity assessments to ensure its suitability for clinical use.

In conclusion, N-(3,5-dichlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS No. 946256-23-1) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activity make it an attractive target for further investigation and development. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.